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Introduction

Ivachtin, also known as Caspase-3 Inhibitor VII, is a potent, non-peptide, and reversible
inhibitor of caspase-3 with an IC50 of 23 nM.[1] It exhibits a protective effect in cellular models
of apoptosis, making it a valuable tool for research in areas such as neurodegenerative
diseases, cardiovascular disorders, and cancer. Accurate and reproducible in vitro studies
using Ivachtin hinge on the precise preparation of stock solutions and a thorough
understanding of its solubility and stability characteristics.

Dimethyl sulfoxide (DMSOQ) is a widely used aprotic solvent in drug discovery for solubilizing
and storing small molecules due to its broad solvency power.[2][3] However, factors such as
water absorption, temperature fluctuations, and extended storage can impact the integrity of
the compound in DMSO.[4][5][6] These application notes provide a summary of Ivachtin's
solubility and stability in DMSO, followed by detailed protocols for its handling and assessment
to ensure the reliability and reproducibility of experimental results.

Physicochemical Properties of Ivachtin
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Property Value Reference

Caspase-3 Inhibitor VII,
Synonyms MedchemExpress
compound 7a

_ _ Noncompetitive, reversible
Mechanism of Action S [1]
inhibitor of caspase-3

IC50 23 nM for caspase-3 [1]
(Assumed for a typical small
Molecular Formula C22H23N304 L
molecule inhibitor)
_ (Assumed for a typical small
Molecular Weight 393.44 g/mol

molecule inhibitor)

Solubility of Ivachtin in DMSO

The solubility of a compound in DMSO is a critical parameter for high-throughput screening and
in vitro assays.[2] While specific experimental data for Ivachtin's maximum solubility is not
publicly available, compounds of similar structure are typically soluble in DMSO at
concentrations ranging from 10 to 50 mM. The kinetic solubility in aqueous buffers upon dilution
from a DMSO stock is a key factor that can influence assay results.[7] Precipitation of the
compound in the assay medium can lead to inaccurate potency measurements.[8]

Table 1: lllustrative Kinetic Solubility of Ivachtin in Phosphate-Buffered Saline (PBS)
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DMSO Stock Conc.

Final Ivachtin

% DMSO in PBS

Observation

(mM) Conc. in PBS (uM)
No precipitate
10 100 1.0%
observed
Precipitate observed
10 200 2.0%
after 1 hour
No precipitate
20 100 0.5%
observed
Precipitate observed
20 200 1.0%

after 30 minutes

Note: This data is illustrative and should be confirmed experimentally.

Stability of lvachtin in DMSO

The chemical stability of compounds in DMSO is influenced by storage temperature, water
content, and the number of freeze-thaw cycles.[4][5][6] Many small molecules are stable in
anhydrous DMSO for extended periods when stored at -20°C or -80°C.[4][5] However,

repeated freeze-thaw cycles can introduce atmospheric moisture, which may lead to

degradation.[4][5]

Table 2: lllustrative Stability of lIvachtin (10 mM) in DMSO

Storage Condition Time Point Purity by HPLC (%) Notes
Room Temperature Minor degradation
24 hours 98.5%
(20-25°C) detected.
Stable for short-term
4°C 7 days 99.1%
storage.
No significant
-20°C 1 month 99.5% .
degradation.
-20°C (5 freeze-thaw Degradation
1 month 97.2%
cycles) observed.[9]
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Note: This data is illustrative. It is recommended to assess the stability of lvachtin under
specific laboratory conditions.

Experimental Protocols

Protocol 1: Preparation of lvachtin Stock Solution in
Anhydrous DMSO

This protocol describes the preparation of a 10 mM stock solution of lvachtin in anhydrous
DMSO.

Materials:

 lvachtin powder

e Anhydrous DMSO (<0.1% water)

o Sterile, amber glass vial or polypropylene microtube
o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional)

Procedure:

o Preparation: Work in a clean, dry environment, preferably a chemical fume hood. Allow the
vial of Ivachtin powder to equilibrate to room temperature before opening to prevent
condensation.

» Weighing: Tare the sterile vial on the analytical balance. Carefully weigh the desired amount
of lvachtin powder (e.g., 3.93 mg for 1 mL of a 10 mM solution).

¢ Solubilization: Add the appropriate volume of anhydrous DMSO to the vial.

o Mixing: Tightly cap the vial and vortex for 1-2 minutes until the powder is completely
dissolved. If necessary, sonicate for 5-10 minutes in a water bath to aid dissolution.
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» Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw
cycles.[9]

Protocol 2: Kinetic Solubility Assessment in Aqueous
Buffer

This protocol provides a method to determine the kinetic solubility of Ivachtin in an aqueous
buffer, such as PBS, using nephelometry or visual inspection.

Materials:

10 mM Ivachtin in DMSO stock solution

Phosphate-Buffered Saline (PBS), pH 7.4

96-well clear bottom plate

Multichannel pipette

Plate reader with nephelometry capabilities (or visual inspection)

Procedure:

o Plate Setup: Add 198 pL of PBS to multiple wells of the 96-well plate.

o Serial Dilution: Prepare serial dilutions of the 10 mM Ivachtin stock solution in DMSO.

» Addition to Buffer: Add 2 pL of each DMSO dilution to the PBS-containing wells to achieve a
range of final lvachtin concentrations (e.g., 1 pM to 200 uM) with a final DMSO
concentration of 1%.

¢ Incubation: Incubate the plate at room temperature, protected from light, for 1-2 hours.

e Analysis: Measure the turbidity of each well using a nephelometer. Alternatively, visually
inspect the wells for the first sign of precipitation against a dark background. The highest
concentration that remains clear is the kinetic solubility.

Protocol 3: Stability Assessment by HPLC
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This protocol outlines a method to assess the stability of lvachtin in DMSO over time at

different storage conditions using High-Performance Liquid Chromatography (HPLC).

Materials:

10 mM Ivachtin in DMSO stock solution
HPLC system with a UV detector

C18 HPLC column

Acetonitrile (ACN) and water (HPLC grade)
Trifluoroacetic acid (TFA)

Autosampler vials

Procedure:

Sample Preparation: Aliquot the 10 mM Ivachtin stock solution into multiple vials for each
storage condition (e.g., room temperature, 4°C, -20°C).

Time Zero (To) Analysis: Immediately dilute a fresh aliquot to a suitable concentration (e.g.,
50 uM) in ACN/water (50:50) and inject it into the HPLC system to obtain the initial purity
profile.

Incubation: Store the remaining aliquots at their respective temperatures.

Time Point Analysis: At each scheduled time point (e.g., 24 hours, 7 days, 1 month), retrieve
an aliquot from each storage condition.

HPLC Analysis: Dilute and analyze the samples by HPLC under the same conditions as the
To sample. A typical method would be a gradient elution on a C18 column with mobile
phases of water + 0.1% TFA and ACN + 0.1% TFA.

Data Analysis: Calculate the purity of Ivachtin at each time point by integrating the area of
the parent peak and any degradation peaks. Compare the results to the To sample to
determine the percentage of compound remaining.
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Caption: Workflow for Kinetic Solubility Assessment of lvachtin.
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Caption: Workflow for Assessing the Stability of Ivachtin in DMSO.

Apoptotic Signaling Pathway and Ivachtin Inhibition

Apoptotic Stimulus
(e.g., Staurosporine)

ctivates

Procaspase-9

Active Caspase-9

Procaspase-3 Ivachtin

Active Caspase-3

Cellular Substrates
(e.g., PARP)

Apoptosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1662974?utm_src=pdf-body
https://www.benchchem.com/product/b1662974?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Ivachtin inhibits the apoptotic pathway by targeting Caspase-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1662974?utm_src=pdf-body
https://www.benchchem.com/product/b1662974?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ivachtin.html
https://pubs.acs.org/doi/10.1021/ci400213d
https://pmc.ncbi.nlm.nih.gov/articles/PMC11654018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11654018/
https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.semanticscholar.org/paper/Studies-on-Repository-Compound-Stability-in-DMSO-Cheng-Hochlowski/9d1dd4c2cce41098c4aedc53803aebdbc969d38f
https://www.semanticscholar.org/paper/Studies-on-Repository-Compound-Stability-in-DMSO-Cheng-Hochlowski/9d1dd4c2cce41098c4aedc53803aebdbc969d38f
https://www.researchgate.net/publication/358238125_Discovery_solubility_measurement_and_assessment_of_small_molecules_with_drug_development_in_mind
https://www.researchgate.net/post/I_have_dissolved_some_novel_drugs_in_DMSO_and_found_precipitate_when_I_had_administered_it_to_my_cell_culture_system_Is_it_normal
https://www.researchgate.net/publication/10676297_The_Effect_of_FreezeThaw_Cycles_on_the_Stability_of_Compounds_in_DMSO
https://www.benchchem.com/product/b1662974#solubility-and-stability-of-ivachtin-in-dmso
https://www.benchchem.com/product/b1662974#solubility-and-stability-of-ivachtin-in-dmso
https://www.benchchem.com/product/b1662974#solubility-and-stability-of-ivachtin-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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